methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate

• IUPAC Name: methyl 4-methyl-3-[(4-methyl-3-nitrophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H16N2O6S/c1-10-4-6-12(16(19)24-3)8-14(10)17-25(22,23)13-7-5-11(2)15(9-13)18(20)21/h4-9,17H,1-3H3
• InChI Key: PHOUKODAUMRZRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NS(=O)(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O6S
• Molecular Weight: 364.4 g/mol

Description

Methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate, also known as Methyl Red, is a chemical compound widely used in scientific research. It is a pH indicator that changes color from red to yellow at a pH of 4.4-6.2. Methyl Red has various applications in the fields of biochemistry, microbiology, and pharmacology.

Scientific Research Applications

Methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate Red is widely used as a pH indicator in microbiology to differentiate between bacteria that produce mixed acids and those that produce only acetic acid during fermentation. It is also used in the identification of enteric bacteria such as Escherichia coli and Salmonella. In biochemistry, this compound Red is used to measure the rate of anaerobic respiration in microorganisms. It is also used to determine the pH of biological fluids such as urine and blood. In pharmacology, this compound Red is used to study the pharmacokinetics and pharmacodynamics of drugs.

Mechanism of Action

Methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate Red acts as a pH indicator by changing color in response to changes in pH. It is red at a pH of 4.4-6.2 and yellow at a pH above 6.2. The mechanism of color change is due to the protonation and deprotonation of the nitrogen atoms in the molecule. At low pH, the nitrogen atoms are protonated, and the molecule is red. At high pH, the nitrogen atoms are deprotonated, and the molecule is yellow.
Biochemical and Physiological Effects:
This compound Red has no known biochemical or physiological effects on humans or animals. It is a non-toxic compound that is safe for laboratory use.

Advantages and Limitations for Lab Experiments

Methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate Red has several advantages for laboratory experiments. It is a reliable and sensitive pH indicator that can be used to measure pH changes in biological fluids and microbial cultures. It is also easy to use and inexpensive. However, this compound Red has some limitations. It is not suitable for use in acidic solutions with a pH below 4.4 or in alkaline solutions with a pH above 6.2. It is also not stable in the presence of oxidizing agents.

Future Directions

Methyl 4-methyl-3-{[(4-methyl-3-nitrophenyl)sulfonyl]amino}benzoate Red has several potential future directions in scientific research. It can be used to study the metabolism of microorganisms and the effects of pH on biological processes. It can also be used to develop new pH indicators with improved sensitivity and selectivity. Additionally, this compound Red can be used in the development of new drugs that target pH-sensitive biological processes.
Conclusion:
This compound Red is a widely used pH indicator in scientific research. It has various applications in microbiology, biochemistry, and pharmacology. This compound Red is synthesized by a complex process and has no known biochemical or physiological effects on humans or animals. It has several advantages and limitations for laboratory experiments. This compound Red has several potential future directions in scientific research, including the study of microbial metabolism and the development of new pH indicators and drugs.